Cas no 78132-70-4 (2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl)

• Product Name: 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl
• CAS No: 78132-70-4
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• CID: 4993566
• Update Time: 2025-06-07

2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl
• ClC1=C(C=C(C=C1)Cl)C1=CC=C(C=C1Cl)OC

• Inchi： 1S/C13H9Cl3O/c1-17-9-3-4-10(13(16)7-9)11-6-8(14)2-5-12(11)15/h2-7H,1H3
• InChI Key： OBNUGULSYYJCAN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=CC=1Cl)Cl)OC

Computed Properties

• Exact Mass: 285.972
• Monoisotopic Mass: 285.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl

Comprehensive Guide to 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl (CAS No. 78132-70-4): Properties, Applications, and Market Insights

2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl (CAS No. 78132-70-4) is a specialized organic compound belonging to the biphenyl family. This chlorinated and methoxylated derivative has garnered significant attention in recent years due to its unique chemical properties and versatile applications. Researchers and industry professionals often search for terms like "2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl synthesis", "CAS 78132-70-4 applications", and "methoxy-biphenyl derivatives", reflecting growing interest in this compound.

The molecular structure of 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl features a biphenyl core with specific substitutions: chlorine atoms at positions 2' and 2,5, along with a methoxy group at position 4'. This particular arrangement contributes to its distinct physicochemical characteristics, including moderate solubility in organic solvents and thermal stability up to 200°C. Recent studies have focused on "halogenated biphenyls in material science", making this compound particularly relevant in current research trends.

In pharmaceutical research, 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl serves as a valuable intermediate for developing novel therapeutic agents. Its structural features make it suitable for creating drug candidates with improved bioavailability and target specificity. The compound's role in "medicinal chemistry applications" and "drug discovery processes" has become a hot topic in scientific forums and patent applications.

The material science sector has shown increasing interest in CAS 78132-70-4 for developing advanced polymers and liquid crystal displays. Its ability to influence mesomorphic properties makes it particularly valuable in "high-performance electronic materials". Recent breakthroughs in "organic electronics" have further highlighted the potential of such chlorinated biphenyl derivatives.

From an industrial perspective, the synthesis of 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl typically involves palladium-catalyzed cross-coupling reactions, with current research focusing on "green chemistry approaches" to improve yield and reduce environmental impact. The compound's production and purification processes are frequently discussed in contexts like "sustainable chemical manufacturing" and "process optimization".

Market analysis indicates growing demand for 78132-70-4, particularly in regions with strong pharmaceutical and electronics industries. The compound's niche applications in "specialty chemicals" and "advanced material development" have created new opportunities for manufacturers and suppliers. Industry reports often highlight search terms like "2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl suppliers" and "CAS 78132-70-4 market price" as indicators of commercial interest.

Quality control for 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl typically involves advanced analytical techniques such as HPLC and GC-MS. The compound's purity specifications are crucial for its various applications, making topics like "analytical method development" and "quality assurance protocols" particularly relevant for end-users and regulatory compliance.

Recent scientific literature has explored the potential of methoxy-biphenyl derivatives in emerging fields such as organic photovoltaics and molecular electronics. These developments have increased searches for "functionalized biphenyls in energy applications" and "CAS 78132-70-4 research papers", reflecting the compound's expanding scientific relevance.

Storage and handling of 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl require standard laboratory precautions. While not classified as hazardous under normal conditions, proper procedures should be followed as with all chemical substances. This aspect generates frequent queries about "chemical safety data" and "handling guidelines for chlorinated biphenyls" in professional settings.

The future outlook for 78132-70-4 appears promising, with potential applications in cutting-edge technologies like flexible electronics and targeted drug delivery systems. As research continues, terms such as "innovative uses of chlorinated biphenyls" and "next-generation biphenyl derivatives" are becoming increasingly common in both academic and industrial discourse.

For researchers and industry professionals seeking detailed technical information about 2'-Chloro-2,5-dichloro-4'-methoxy-biphenyl, comprehensive characterization data including NMR spectra, crystallographic information, and thermodynamic properties are available through specialized chemical databases and published literature.